Cas no 83929-30-0 ([2-(4-nonylphenoxy)ethyl] hydrogen phosphonate, compound with guanidine (1:1))

• Product name: [2-(4-nonylphenoxy)ethyl] hydrogen phosphonate, compound with guanidine (1:1)
• CAS No: 83929-30-0
• MF: C₁₇H₂₈O₄P+^.CH₅N₃
• MW: 386.44612
• CID: 1818265
• PubChem ID: 44151744

[2-(4-nonylphenoxy)ethyl] hydrogen phosphonate, compound with guanidine (1:1) Chemical and Physical Properties

Names and Identifiers

• [2-(4-nonylphenoxy)ethyl] hydrogen phosphonate, compound with guanidine (1:1)
• (2-(4-Nonylphenoxy)ethyl) hydrogen phosphonate, compound with guanidine (1:1)
• guanidine
• 2-(4-nonylphenoxy)ethoxyphosphinic acid
• guanidine,hydroxy-[2-(4-nonylphenoxy)ethoxy]-oxophosphanium
• EINECS 281-325-7
• NS00090543
• 83929-30-0

• Inchi： InChI=1S/C17H27O4P.CH5N3/c1-2-3-4-5-6-7-8-9-16-10-12-17(13-11-16)20-14-15-21-22(18)19;2-1(3)4/h10-13H,2-9,14-15H2,1H3;(H5,2,3,4)/p+1
• InChI Key： TZPHQPLXZFMLNM-UHFFFAOYSA-O
• SMILES： CCCCCCCCCC1=CC=C(C=C1)OCCO[P+](=O)O.C(=N)(N)N

Computed Properties

• Exact Mass: 386.22086854g/mol
• Monoisotopic Mass: 386.22086854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 13
• Complexity: 304
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132Ų